Cas no 917096-84-5 (N-(2-aminoethyl)-4-(trifluoromethyl)benzenesulfonamide)

N-(2-aminoethyl)-4-(trifluoromethyl)benzenesulfonamide structure
917096-84-5 structure
Product Name:N-(2-aminoethyl)-4-(trifluoromethyl)benzenesulfonamide
CAS No:917096-84-5
MF:C9H11F3N2O2S
MW:268.256051301956
CID:1969011
PubChem ID:329761703
Update Time:2025-04-21

N-(2-aminoethyl)-4-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-aminoethyl)-4-(trifluoromethyl)benzenesulfonamide
    • DTXSID10656219
    • AKOS009631942
    • HOVKSPHQQLXZON-UHFFFAOYSA-N
    • SCHEMBL17115760
    • N-(2-Aminoethyl)-4-(trifluoromethyl)benzenesulfonamide, 97%
    • 917096-84-5
    • N-(2-Aminoethyl)-4-(trifluoromethyl)benzene-1-sulfonamide
    • Benzenesulfonamide, N-(2-aminoethyl)-4-(trifluoromethyl)-
    • MDL: MFCD10000907
    • Inchi: 1S/C9H11F3N2O2S/c10-9(11,12)7-1-3-8(4-2-7)17(15,16)14-6-5-13/h1-4,14H,5-6,13H2
    • InChI Key: HOVKSPHQQLXZON-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(F)(F)F)=CC=1)(NCCN)(=O)=O

Computed Properties

  • Exact Mass: 268.04933326g/mol
  • Monoisotopic Mass: 268.04933326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Melting Point: 111-115 °C

N-(2-aminoethyl)-4-(trifluoromethyl)benzenesulfonamide Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
694967-500MG
N-(2-aminoethyl)-4-(trifluoromethyl)benzenesulfonamide
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SHENG KE LU SI SHENG WU JI SHU
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N-(2-Aminoethyl)-4-(trifluoromethyl)benzenesulfonamide,
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SHENG KE LU SI SHENG WU JI SHU
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